Cas no 7579-20-6 (3-aminopyridine-4-carboxylic acid)

• Product Name: 3-aminopyridine-4-carboxylic acid
• CAS No: 7579-20-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00137840
• CID: 47576
• PubChem ID: 87560603
• Update Time: 2025-04-18

3-aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminoisonicotinic acid
• 3-Amino-4-pyridinecarboxylic acid
• 3-Aminopyridine-4-carboxylic acid
• 3-Amino-isonicotinic acid
• PB17122
• 3-amino isonicotinic acid
• FT-0648899
• AC-2913
• AKOS005070462
• SCHEMBL535569
• 7529-20-6
• 3-Amino-4-pyridinecarboxylicacid
• AC-907/25000242
• 4SV
• HMS2627H07
• BP-11256
• 3-Amino-4-carboxypyridine
• HY-65257
• MFCD00137840
• A9601
• EN300-40529
• 3-Aminopyridine-4-carboxylic acid, 95%
• SY003330
• 4-Pyridinecarboxylic acid, 3-amino-
• AM20070278
• BCP27886
• 7579-20-6
• 3-arninoisonicotinic acid
• MLS000736244
• A9626
• J-511628
• FT-0601258
• 3-amino-pyridine-4-carboxylic acid
• Q27454941
• A851561
• 4K-902
• 3-Amino-4-Pyridine Carboxylic Acid
• BCP09357
• 3-aminoisonicotinoic acid
• J-400348
• BDBM50122002
• Z414314668
• BB 0260163
• CS-D0792
• 3-Aminoisonicotinicacid
• Oprea1_716398
• SMR000338494
• CHEMBL1383671
• DB-006331
• A2133
• DB-031885
• ALBB-008671
• STK505487
• 3-Amino-4-pyridinecarboxylic Acid; 3-Amino-4-picoline;
• 3-aminopyridine-4-carboxylic acid

• MDL： MFCD00137840
• Inchi： 1S/C6H6N2O2/c7-5-3-8-2-1-4(5)6(9)10/h1-3H,7H2,(H,9,10)
• InChI Key： FYEQKMAVRYRMBL-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1N)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.417
• Melting Point: 303°C(lit.)
• Boiling Point: 497.1 °C at 760 mmHg
• Flash Point: 254.4℃
• PSA: 76.21000
• LogP: 0.94320
• Solubility: Not available

3-aminopyridine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C